Cas no 1091166-77-6 (N'-{4-(4-fluorophenyl)oxan-4-ylmethyl}-N-3-(trifluoromethyl)phenylethanediamide)

• Product Name: N'-{4-(4-fluorophenyl)oxan-4-ylmethyl}-N-3-(trifluoromethyl)phenylethanediamide
• CAS No: 1091166-77-6
• MF: C₂₁H₂₀F₄N₂O₃
• MW: 424.388719558716
• CID: 5939454
• PubChem ID: 27453262
• Update Time: 2025-10-23

N'-{4-(4-fluorophenyl)oxan-4-ylmethyl}-N-3-(trifluoromethyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{4-(4-fluorophenyl)oxan-4-ylmethyl}-N-3-(trifluoromethyl)phenylethanediamide
• 1091166-77-6
• N1-((4-(4-fluorophenyl)tetrahydro-2H-pyran-4-yl)methyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide
• VU0642203-1
• N-[[4-(4-fluorophenyl)oxan-4-yl]methyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• AKOS024507193
• N'-{[4-(4-fluorophenyl)oxan-4-yl]methyl}-N-[3-(trifluoromethyl)phenyl]ethanediamide
• F5329-0498

• Inchi： 1S/C21H20F4N2O3/c22-16-6-4-14(5-7-16)20(8-10-30-11-9-20)13-26-18(28)19(29)27-17-3-1-2-15(12-17)21(23,24)25/h1-7,12H,8-11,13H2,(H,26,28)(H,27,29)
• InChI Key： FCXJUJWMDRCKAS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CNC(C(NC2C=CC=C(C(F)(F)F)C=2)=O)=O)CCOCC1

Computed Properties

• Exact Mass: 424.14100515g/mol
• Monoisotopic Mass: 424.14100515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.4Ų

Additional information on N'-{4-(4-fluorophenyl)oxan-4-ylmethyl}-N-3-(trifluoromethyl)phenylethanediamide

N'-{4-(4-Fluorophenyl)oxan-4-ylmethyl}-N-3-(trifluoromethyl)phenylethanediamide: A Comprehensive Overview

N'-{4-(4-fluorophenyl)oxan-4-ylmethyl}-N-3-(trifluoromethyl)phenylethanediamide (CAS No. 1091166-77-6) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its promising properties and versatility in synthetic chemistry. The molecule consists of a central ethanediamide backbone, which is connected to two distinct aromatic groups: one substituted with a trifluoromethyl group and the other linked to a fluorophenyl oxane moiety. This combination of functional groups imparts the compound with unique electronic and steric properties, making it an intriguing subject for further research.

Recent studies have highlighted the importance of ethanediamides as versatile building blocks in organic synthesis. These compounds are known for their ability to form stable amide bonds, which are crucial in the development of bioactive molecules. The presence of the trifluoromethyl group in the 3-(trifluoromethyl)phenyl moiety introduces electron-withdrawing effects, enhancing the compound's reactivity and stability. This feature makes it particularly useful in the design of drugs targeting specific biological pathways, such as kinase inhibitors or receptor modulators.

The 4-(4-fluorophenyl)oxan-4-ylmethyl group adds another layer of complexity to the molecule. Oxane rings, also known as tetrahydropyran rings, are commonly found in natural products and have been extensively studied for their role in drug design. The fluorine substitution on the phenyl ring further modulates the electronic properties of this group, potentially influencing its interactions with biological systems. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of such compounds to various protein targets, providing valuable insights into their potential therapeutic applications.

One of the most exciting developments involving CAS No. 1091166-77-6 is its role in medicinal chemistry. Researchers have explored its ability to act as a scaffold for constructing bioisosteres—compounds that share similar physical properties but differ structurally. This approach has been instrumental in optimizing drug candidates for improved pharmacokinetics and reduced toxicity. For instance, studies have shown that modifying the trifluoromethyl group can significantly alter the compound's lipophilicity and metabolic stability, making it a valuable tool in lead optimization.

In addition to its medicinal applications, N'-{4-(4-fluorophenyl)oxan-4-ylmethyl}-N-3-(trifluoromethyl)phenylethanediamide has also been investigated for its potential in materials science. Its rigid structure and ability to form hydrogen bonds make it a candidate for use in supramolecular assemblies or advanced polymer systems. Recent experiments have demonstrated that incorporating this compound into polymer networks can enhance their mechanical properties and thermal stability, opening new avenues for its application in high-performance materials.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation for introducing the trifluoromethyl group and Suzuki coupling reactions for constructing the oxane ring system. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the final product, which is critical for maintaining its desired properties.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of CAS No. 1091166-77-6. As concerns about chemical pollution continue to rise, researchers are exploring ways to design compounds that can be efficiently metabolized by microorganisms without leaving harmful residues. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully assess its environmental impact.

In conclusion, N'-{4-(4-fluorophenyl)oxan-4-ylmethyl}-N-3-(trifluoromethyl)phenylethanediamide (CAS No. 1091166-77